Cas no 1197469-07-0 (3,6-dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide)

3,6-Dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide is a specialized chemical compound featuring a pyridine-2-carboxamide core substituted with dichloro groups at the 3- and 6-positions, coupled with a dimethylthiazole moiety. This structure imparts unique reactivity and potential utility in agrochemical or pharmaceutical applications, particularly as an intermediate in the synthesis of biologically active molecules. The dichloropyridine scaffold enhances electrophilic properties, while the thiazole ring contributes to heterocyclic diversity, enabling tailored interactions in target systems. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, making it a valuable reagent for research and development in medicinal and crop protection chemistry.
3,6-dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide structure
1197469-07-0 structure
Product name:3,6-dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide
CAS No:1197469-07-0
MF:C13H13Cl2N3OS
MW:330.232819318771
CID:5681444
PubChem ID:45835065

3,6-dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3,6-dichloro-N-[1-(dimethyl-1,3-thiazol-5-yl)ethyl]pyridine-2-carboxamide
    • 1197469-07-0
    • 3,6-dichloro-N-[1-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]pyridine-2-carboxamide
    • EN300-26608302
    • Z740613722
    • AKOS010305892
    • 3,6-dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide
    • Inchi: 1S/C13H13Cl2N3OS/c1-6-12(20-8(3)16-6)7(2)17-13(19)11-9(14)4-5-10(15)18-11/h4-5,7H,1-3H3,(H,17,19)
    • InChI Key: YAQJCGCQJDDDET-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=C1C(NC(C)C1=C(C)N=C(C)S1)=O)Cl

Computed Properties

  • Exact Mass: 329.0156386g/mol
  • Monoisotopic Mass: 329.0156386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1Ų
  • XLogP3: 3.8

3,6-dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26608302-10g
3,6-dichloro-N-[1-(dimethyl-1,3-thiazol-5-yl)ethyl]pyridine-2-carboxamide
1197469-07-0 90%
10g
$2393.0 2023-09-13
Enamine
EN300-26608302-0.05g
3,6-dichloro-N-[1-(dimethyl-1,3-thiazol-5-yl)ethyl]pyridine-2-carboxamide
1197469-07-0 95.0%
0.05g
$468.0 2025-03-20
Enamine
EN300-26608302-0.1g
3,6-dichloro-N-[1-(dimethyl-1,3-thiazol-5-yl)ethyl]pyridine-2-carboxamide
1197469-07-0 95.0%
0.1g
$490.0 2025-03-20
Enamine
EN300-26608302-5g
3,6-dichloro-N-[1-(dimethyl-1,3-thiazol-5-yl)ethyl]pyridine-2-carboxamide
1197469-07-0 90%
5g
$1614.0 2023-09-13
Enamine
EN300-26608302-0.5g
3,6-dichloro-N-[1-(dimethyl-1,3-thiazol-5-yl)ethyl]pyridine-2-carboxamide
1197469-07-0 95.0%
0.5g
$535.0 2025-03-20
Enamine
EN300-26608302-10.0g
3,6-dichloro-N-[1-(dimethyl-1,3-thiazol-5-yl)ethyl]pyridine-2-carboxamide
1197469-07-0 95.0%
10.0g
$2393.0 2025-03-20
Enamine
EN300-26608302-1.0g
3,6-dichloro-N-[1-(dimethyl-1,3-thiazol-5-yl)ethyl]pyridine-2-carboxamide
1197469-07-0 95.0%
1.0g
$557.0 2025-03-20
Enamine
EN300-26608302-1g
3,6-dichloro-N-[1-(dimethyl-1,3-thiazol-5-yl)ethyl]pyridine-2-carboxamide
1197469-07-0 90%
1g
$557.0 2023-09-13
Enamine
EN300-26608302-2.5g
3,6-dichloro-N-[1-(dimethyl-1,3-thiazol-5-yl)ethyl]pyridine-2-carboxamide
1197469-07-0 95.0%
2.5g
$1089.0 2025-03-20
Enamine
EN300-26608302-0.25g
3,6-dichloro-N-[1-(dimethyl-1,3-thiazol-5-yl)ethyl]pyridine-2-carboxamide
1197469-07-0 95.0%
0.25g
$513.0 2025-03-20

3,6-dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide Related Literature

Additional information on 3,6-dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide

Comprehensive Overview of 3,6-Dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide (CAS No. 1197469-07-0)

The compound 3,6-dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide (CAS No. 1197469-07-0) is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique structural framework combining a pyridine-2-carboxamide core with a dimethyl-1,3-thiazol-5-yl substituent, making it a subject of interest for its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its role as a bioactive scaffold due to its modular design, which allows for targeted modifications to enhance efficacy and selectivity.

In recent years, the demand for heterocyclic compounds like 3,6-dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide has surged, driven by their versatility in addressing challenges in pest resistance and disease management. The integration of a thiazole moiety into its structure is particularly noteworthy, as this heterocycle is known for its pharmacological and agrochemical properties. This aligns with current trends in green chemistry, where scientists prioritize molecules with optimized environmental profiles and reduced non-target effects.

From a synthetic perspective, the preparation of CAS No. 1197469-07-0 involves multi-step organic transformations, often leveraging cross-coupling reactions and amide bond formations. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in intellectual property landscapes. Its structural complexity also makes it a candidate for computational modeling studies, where researchers predict its binding affinities and metabolic stability using AI-driven drug design tools—a hot topic in modern pharmaceutical R&D.

The agrochemical sector has shown particular interest in 3,6-dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide due to its potential as a plant growth regulator or herbicide adjuvant. With global concerns about food security and sustainable agriculture, this compound's ability to modulate biological pathways in plants positions it as a promising tool for precision farming. Field trials and formulation optimization studies are ongoing to evaluate its performance under real-world conditions.

In the realm of medicinal chemistry, the pyridine-thiazole hybrid structure of CAS No. 1197469-07-0 has sparked investigations into its kinase inhibition potential. Kinases are critical targets in cancer therapy and inflammatory diseases, and the compound's electrophilic pharmacophores may enable selective interactions with these enzymes. Recent publications highlight its use in high-throughput screening campaigns, where it serves as a lead compound for further derivatization.

Environmental and toxicological profiling of 3,6-dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide remains an active area of study. Regulatory agencies emphasize the need for eco-toxicity data and degradation pathways, especially for compounds used in agriculture. Advanced analytical techniques such as LC-MS/MS and QSAR modeling are employed to assess its environmental fate, addressing public concerns about chemical persistence and bioaccumulation.

From a commercial standpoint, CAS No. 1197469-07-0 is classified as a fine chemical, with suppliers offering it for research purposes under strict quality control protocols. Its market availability is often linked to the broader demand for custom synthesis services, where companies tailor molecules to client specifications. Discussions in industry reports frequently cite its niche applications and patent expiry timelines as factors influencing its supply chain dynamics.

Looking ahead, the scientific community anticipates expanded applications for 3,6-dichloro-N-1-(dimethyl-1,3-thiazol-5-yl)ethylpyridine-2-carboxamide, particularly in combination therapies and smart formulations. Innovations in nanocarrier systems could further enhance its delivery and bioavailability, addressing limitations observed in early-stage studies. As interdisciplinary research bridges gaps between chemistry, biology, and materials science, this compound exemplifies the convergence of molecular design and functional innovation.

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